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Compound of Interest

Compound Name: CAY10602

Cat. No.: B1668654 Get Quote

Technical Support Center: CAY10602
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

solubility issues encountered when working with CAY10602 in aqueous media.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for making a stock solution of CAY10602?

A1: CAY10602 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

dimethylformamide (DMF).[1][2][3] The recommended solvent for preparing a stock solution is

DMSO, in which its solubility is approximately 20 mg/mL.[1][2][3]

Q2: How do I prepare a working solution of CAY10602 in an aqueous buffer for my

experiment?

A2: Due to its limited solubility in aqueous solutions, a two-step dilution process is

recommended. First, dissolve CAY10602 in 100% DMSO to prepare a concentrated stock

solution. Then, dilute the DMSO stock solution with your aqueous buffer of choice (e.g., PBS,

cell culture medium) to the final desired concentration.[1][2]

Q3: What is the maximum solubility of CAY10602 in an aqueous buffer?

A3: The solubility of CAY10602 is significantly lower in aqueous buffers compared to organic

solvents. For example, in a 1:3 solution of DMSO:PBS (pH 7.2), the solubility is approximately
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0.25 mg/mL.[1][2][3] It is crucial to note that the final concentration of DMSO in your working

solution should be kept to a minimum to avoid solvent-induced effects on your experiments.

Q4: I observed a precipitate when I diluted my CAY10602 DMSO stock into my aqueous buffer.

What should I do?

A4: Precipitation upon dilution into an aqueous medium is a common issue with hydrophobic

compounds like CAY10602. Please refer to the Troubleshooting Guide below for detailed steps

on how to address this.

Q5: For how long can I store the aqueous working solution of CAY10602?

A5: It is not recommended to store the aqueous solution of CAY10602 for more than one day.

[1][2] For optimal results, prepare fresh working solutions for each experiment.

Q6: What is the mechanism of action of CAY10602?

A6: CAY10602 is an activator of Sirtuin 1 (SIRT1), a class III histone deacetylase.[3][4] SIRT1

is a key regulator in various cellular processes, including inflammation, metabolism, and

cellular stress response.[1][4][5][6][7]

Data Presentation
Table 1: Solubility of CAY10602 in Various Solvents

Solvent Approximate Solubility

DMSO 20 mg/mL[1][2][3]

Dimethylformamide (DMF) 20 mg/mL[1][2][3]

1:3 DMSO:PBS (pH 7.2) 0.25 mg/mL[1][2][3]

Experimental Protocols
Protocol 1: Preparation of a CAY10602 Stock Solution in DMSO

Weigh the desired amount of CAY10602 crystalline solid in a sterile microcentrifuge tube.
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Add the appropriate volume of anhydrous (dry) DMSO to achieve the desired stock

concentration (e.g., 10 mg/mL).

Vortex the solution for 1-2 minutes to ensure the compound is completely dissolved.

If dissolution is slow, gentle warming of the solution to 37°C for 10-15 minutes or brief

sonication can be employed.

Store the DMSO stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of an Aqueous Working Solution of CAY10602

Thaw an aliquot of the CAY10602 DMSO stock solution at room temperature.

Pre-warm your desired aqueous buffer (e.g., PBS, cell culture medium) to 37°C.

Perform a serial dilution of the DMSO stock solution in the pre-warmed aqueous buffer to

reach the final desired concentration. It is recommended to add the DMSO stock dropwise

while gently vortexing the buffer to facilitate mixing and minimize precipitation.

Visually inspect the final working solution for any signs of precipitation. If the solution

appears cloudy or contains visible particles, refer to the Troubleshooting Guide.

Use the freshly prepared aqueous working solution in your experiment immediately. Do not

store for more than one day.[1][2]

Troubleshooting Guide
If you encounter precipitation when preparing your aqueous working solution of CAY10602,

follow the steps outlined in the decision tree below.
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Caption: Troubleshooting decision tree for CAY10602 precipitation.

Signaling Pathway
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CAY10602 is an activator of SIRT1, which plays a crucial role in cellular regulation by

deacetylating various protein targets. The diagram below illustrates a simplified overview of the

SIRT1 signaling pathway.
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Caption: Simplified SIRT1 signaling pathway activated by CAY10602.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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